Cas no 147-73-9 (Mesotartaric Acid)

• Product Name: Mesotartaric Acid
• CAS No: 147-73-9
• MF: C₄H₆O₆
• MW: 150.086842060089
• CID: 153585
• PubChem ID: 447315
• Update Time: 2025-04-19

Mesotartaric Acid Chemical and Physical Properties

Names and Identifiers

• Meso Tartaric acid
• Meso tataric acid
• Butanedioic acid,2,3-dihydroxy-, (2R,3S)-rel-
• MESO-TARTARIC ACID,MONOHYDRATE
• mesotartaric
• (2R,3S)-Tartaric acid
• Inactive-tartaric acid
• Unresolvable tartaric acid
• Tartaric acid, meso, monohydrate
• Internally compensate tartaric acid
• Internally compensated tartaric acid
• MESOTARTARIC ACID
• MESOTARTARIC ACID 95+%
• MESOTARTARIC ACID MONOHYDRATE 97%
• (2R,3S)-rel-2,3-dihydroxybutanedioic acid
• Mesoweinsaeure
• (2S,3R)-2,3-Dihydroxysuccinic Acid
• DTXSID60883336
• FEWJPZIEWOKRBE-XIXRPRMCSA-N
• UNII-JQO211TF1A
• (2R,3S)-2,3-dihydroxysuccinic acid
• JQO211TF1A
• EINECS 205-696-1
• (r,s)-tartaric acid
• erythraric acid
• CHEMBL225983
• Mesotartaricacid
• m-tartaric acid
• S,R MESO-TARTARIC ACID
• 147-73-9
• DL-TARTARICACID
• C00552
• CHEBI:15673
• i-Tartaric acid
• 2dw7
• (R,S)-Weinsaure
• Butanedioic acid, 2,3-dihydroxy-, (2R,3S)-rel-
• DB14756
• M0070
• (R*,S*)-2,3-Dihydroxybutanedioic acid
• 133-37-9
• rel-(2R,3S)-2,3-Dihydroxybutanedioic acid
• meso-tartaric acid
• Q63390537
• Tartaric acid, meso-
• NS00074228
• SCHEMBL22768
• BDBM50427212
• MESO-TARTARIC ACID [MI]
• (2R,3S)-2,3-dihydroxybutanedioic acid
• Butanedioic acid, 2,3-dihydroxy-, (R*,S*)-
• Mesotartaric Acid

• MDL： MFCD00063641
• Inchi： 1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2+
• InChI Key： FEWJPZIEWOKRBE-XIXRPRMCSA-N
• SMILES： O[C@@H](C(=O)O)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 150.016
• Monoisotopic Mass: 150.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: 白色至 灰白色结晶 粉末
• Density: 1.4076 (rough estimate)
• Melting Point: 165-166 °C (anhydrous)(lit.)
• Boiling Point: 191.59°C (rough estimate)
• Flash Point: 209.4 °C
• Refractive Index: 1.5860 (estimate)
• PSA: 115.06000
• LogP: -2.12260
• pka: 3.17, 4.91(at 25℃)
• Solubility: Soluble in water \ ethanol, slightly soluble in ether

Mesotartaric Acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26: in case of contact with eyes,Immediately flush with plenty of water and send to the doctor for treatment. S36:Wear appropriate protective clothing. S37: use suitable protective gloves.
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives